Cas no 62672-04-2 (4-Thiazoleheptanoic acid, 5-(3-hydroxy-1-octenyl)-)

• Product name: 4-Thiazoleheptanoic acid, 5-(3-hydroxy-1-octenyl)-
• CAS No: 62672-04-2
• MF: C₁₈H₂₉NO₃S
• MW: 339.492764234543
• CID: 435913
• PubChem ID: 53923117

4-Thiazoleheptanoic acid, 5-(3-hydroxy-1-octenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleheptanoic acid, 5-(3-hydroxy-1-octenyl)-
• 7-[5-(3-hydroxyoct-1-enyl)-1,3-thiazol-4-yl]heptanoic acid
• 62672-04-2
• DTXSID10707715
• 7-[5-(3-Hydroxyoct-1-en-1-yl)-1,3-thiazol-4-yl]heptanoic acid

• Inchi： InChI=1S/C18H29NO3S/c1-2-3-6-9-15(20)12-13-17-16(19-14-23-17)10-7-4-5-8-11-18(21)22/h12-15,20H,2-11H2,1H3,(H,21,22)
• InChI Key： ILWBMLIDNDNTIG-UHFFFAOYSA-N
• SMILES： CCCCCC(C=CC1=C(N=CS1)CCCCCCC(=O)O)O

Computed Properties

• Exact Mass: 339.18697
• Monoisotopic Mass: 339.18681496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 98.7Ų
• XLogP3: 4.7

Experimental Properties

• PSA: 70.42